2,2,2-Trichloro-1-methoxyethanol

• CAS RN: 18271-82-4
• Molecular Formula: C3H5Cl3O2
• Molecular Weight: 179.42 g/mol
• IUPAC Name: 2,2,2-trichloro-1-methoxyethanol
• InChI: InChI=1S/C3H5Cl3O2/c1-8-2(7)3(4,5)6/h2,7H,1H3
• InChI Key: LVMUSFXOLZJHFU-UHFFFAOYSA-N
• SMILES: COC(C(Cl)(Cl)Cl)O

Description

2,2,2-Trichloro-1-methoxyethanol is a chemical compound commonly used as a preservative in cosmetic and personal care products. It is also used as a solvent and an intermediate in the synthesis of other chemicals. The compound has gained attention due to its potential toxicity and harmful effects on human health and the environment.

Mechanism Of Action

The exact mechanism of action of 2,2,2-Trichloro-1-methoxyethanol is not well understood. However, studies have suggested that the compound may cause damage to cell membranes and disrupt cellular functions.
Biochemical and physiological effects:
Exposure to 2,2,2-Trichloro-1-methoxyethanol has been found to cause biochemical and physiological effects in humans and animals. The compound can cause skin irritation, allergic reactions, and respiratory problems. It can also affect the liver, kidneys, and nervous system.

Advantages And Limitations For Lab Experiments

2,2,2-Trichloro-1-methoxyethanol is commonly used as a preservative in cosmetic and personal care products. Its use in laboratory experiments is limited due to its potential toxicity and harmful effects on human health and the environment.

Future Directions

Further research is needed to fully understand the mechanism of action and potential toxicity of 2,2,2-Trichloro-1-methoxyethanol. Studies should focus on developing alternative preservatives and solvents that are safer for human health and the environment. Additionally, more research is needed to determine the long-term effects of exposure to the compound on human health and the environment.

Synthesis Methods

2,2,2-Trichloro-1-methoxyethanol can be synthesized by reacting chloral hydrate with sodium methoxide in the presence of hydrochloric acid. The reaction yields the desired compound along with sodium chloride and water as by-products.

Scientific Research Applications

2,2,2-Trichloro-1-methoxyethanol has been extensively studied for its potential toxicity and harmful effects on human health and the environment. The compound has been found to cause skin irritation, allergic reactions, and respiratory problems in humans. It is also toxic to aquatic organisms and can accumulate in the environment.